Cas no 728919-21-9 (3',4'-Dimethylbiphenyl-3-carboxylic acid)

• Product Name: 3',4'-Dimethylbiphenyl-3-carboxylic acid
• CAS No: 728919-21-9
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 568508
• PubChem ID: 2758546
• Update Time: 2025-04-19

3',4'-Dimethylbiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylicacid, 3',4'-dimethyl-
• 3',4'-Dimethyl-biphenyl-3-carboxylic acid
• 3,4-DIMETHYLBIPHENYL-3-CARBOXYLIC ACID
• 3-(3,4-Dimethylphenyl)benzoic acid
• 3',4'-dimethylbiphenyl-3-carboxylic acid
• FT-0644860
• A837664
• MFCD04117430
• AKOS002678676
• 3',4'-Dimethyl-[1,1'-biphenyl]-3-carboxylicacid
• 728919-21-9
• 3,4-Dimethylbiphenyl-3-carboxylicacid
• 3',4'-Dimethyl-[1,1'-biphenyl]-3-carboxylic acid
• DB-021942
• 3',4'-Dimethylbiphenyl-3-carboxylic acid

• MDL： MFCD04117430
• Inchi： 1S/C15H14O2/c1-10-6-7-13(8-11(10)2)12-4-3-5-14(9-12)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key： QCNROSMDZFNPPB-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 406.8±24.0 °C at 760 mmHg
• Flash Point: 186.7±17.6 °C
• PSA: 37.30000
• LogP: 3.66860
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3',4'-Dimethylbiphenyl-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives